Cas no 23938-97-8 (2,7-dimethylcinnolino[5,4,3-cde]cinnoline)

2,7-dimethylcinnolino[5,4,3-cde]cinnoline structure
23938-97-8 structure
Product Name:2,7-dimethylcinnolino[5,4,3-cde]cinnoline
CAS No:23938-97-8
MF:C14H10N4
MW:234.25600194931
CID:912833
PubChem ID:269796
Update Time:2025-04-19

2,7-dimethylcinnolino[5,4,3-cde]cinnoline Chemical and Physical Properties

Names and Identifiers

    • 2,7-dimethylcinnolino[5,4,3-cde]cinnoline
    • SureCN7600130; 4H-1-Benzopyran-4-one, 2,7-dimethyl-; 2,7-dimethyl-chromen-4-one; CTK1D3641; 2,7-Dimethyl-4,5,9,10-tetraazapyren; 2,7-dimethylchromone; 2,7-dimethyl-4H-chromen-4-one; ST50133495; 2,7-dimethyl-4,5,9,10-tetraaza-pyrene; 2,7-Dimethyl-chromen-4-on; AKOS001020777; ZINC03224956; 2,7-dimethyl-cinnolino[5,4,3-cde]cinnoline; 2,7-Dimethyl-4,5,9,10-tetraaza-pyren; AC1M6769;
    • 23938-97-8
    • 6,13-dimethyl-2,3,9,10-tetrazatetracyclo[6.6.2.04,16.011,15]hexadeca-1(14),2,4,6,8(16),9,11(15),12-octaene
    • AM-944/40947588
    • DTXSID60946758
    • NSC111300
    • NSC-111300
    • Inchi: 1S/C14H10N4/c1-7-3-9-13-10(4-7)16-18-12-6-8(2)5-11(14(12)13)17-15-9/h3-6H,1-2H3
    • InChI Key: WFOJRNJNPFGYAU-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C=C3C=2C2C(=CC(C)=CC=2N=1)N=N3

Computed Properties

  • Exact Mass: 234.0907
  • Monoisotopic Mass: 234.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.56
  • LogP: 2.78080
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